Cas no 187543-73-3 ((4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone)

• Product Name: (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone
• CAS No: 187543-73-3
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 3836780
• PubChem ID: 21221057
• Update Time: 2025-11-06

(4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine, 1-[(2-chloro-3-pyridinyl)carbonyl]-
• Methanone, [4-(aminomethyl)-1-piperidinyl](2-chloro-3-pyridinyl)-
• (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone
• ITBIZTOIIVSTEU-UHFFFAOYSA-N
• 187543-73-3
• AKOS026708407
• SCHEMBL6977547
• [4-(aminomethyl)piperidin-1-yl]-(2-chloropyridin-3-yl)methanone
• 4-(aminomethyl)-1-(2-chloro-3-pyridylcarbonyl)-piperidine
• DTXSID701166999
• F1907-3800

• Inchi： 1S/C12H16ClN3O/c13-11-10(2-1-5-15-11)12(17)16-6-3-9(8-14)4-7-16/h1-2,5,9H,3-4,6-8,14H2
• InChI Key： ITBIZTOIIVSTEU-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN)CC1)(C1=CC=CN=C1Cl)=O

Computed Properties

• Exact Mass: 253.0981898Da
• Monoisotopic Mass: 253.0981898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.2Ų

Additional information on (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone

Comprehensive Overview of (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone (CAS No. 187543-73-3)

The compound (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone, identified by its CAS No. 187543-73-3, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a piperidine backbone with a 2-chloropyridine moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for high-purity intermediates like (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone has surged, driven by advancements in precision medicine and green chemistry. The compound's aminomethyl group offers a reactive site for further functionalization, enabling the synthesis of derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds to enhance efficacy and reduce side effects.

From a synthetic chemistry perspective, CAS No. 187543-73-3 exemplifies the importance of heterocyclic compounds in modern organic synthesis. The 2-chloropyridine segment is particularly noteworthy, as it is a common motif in crop protection agents and pharmaceutical APIs. Its presence in this compound underscores the intersection of agrochemical and medicinal chemistry, a hot topic in interdisciplinary research. Analysts predict that such dual-use intermediates will gain traction as industries seek cost-effective and sustainable solutions.

One of the most frequently asked questions about (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, making it suitable for reactions in DMF or DMSO. Its stability profile suggests compatibility with standard laboratory handling protocols, though inert atmospheres are recommended for long-term storage to prevent degradation.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 187543-73-3. Machine learning models often prioritize molecules with hydrogen bond donors/acceptors (e.g., the aminomethyl group) for virtual screening libraries. This trend reflects the broader shift toward computational chemistry, where researchers leverage algorithms to identify promising candidates before lab synthesis. As such, this compound is increasingly featured in cheminformatics databases and molecular docking simulations.

Environmental considerations also play a role in the compound's appeal. Regulatory bodies emphasize biodegradability and low ecotoxicity for industrial chemicals, and early data suggest that derivatives of (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone may meet these criteria. This aligns with the green chemistry principles advocated by organizations like the EPA, making it a candidate for sustainable manufacturing processes.

In summary, (4-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone represents a compelling case study in the convergence of medicinal chemistry, materials science, and environmental sustainability. Its CAS No. 187543-73-3 serves as a gateway to exploring innovative applications, from next-generation therapeutics to eco-friendly agrochemicals. As research methodologies evolve, this compound is poised to remain a focal point for scientists navigating the complexities of molecular design and industrial scalability.